Cas no 110451-91-7 ((6-Bromo-3-methoxy-2-methylphenyl)methanol)

• Product Name: (6-Bromo-3-methoxy-2-methylphenyl)methanol
• CAS No: 110451-91-7
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD21333200
• CID: 1072408
• PubChem ID: 66545090
• Update Time: 2025-04-20

(6-Bromo-3-methoxy-2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-3-methoxy-2-methylphenyl)methanol
• J-501649
• CS-0329635
• SCHEMBL17221218
• 110451-91-7
• AG-0055
• MFCD21333200
• OHRSMCHEHNKULS-UHFFFAOYSA-N
• AKOS015991229
• DTXSID90735152

• MDL： MFCD21333200
• Inchi： 1S/C9H11BrO2/c1-6-7(5-11)8(10)3-4-9(6)12-2/h3-4,11H,5H2,1-2H3
• InChI Key： OHRSMCHEHNKULS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1CO)OC

Computed Properties

• Exact Mass: 229.99423
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46